78-77-3

1-Bromo-2-methylpropane

In Stock

• CAS RN:
• 78-77-3

• Formula:
• C4H9Br

• InChI:
• InChI=1S/C4H9Br/c1-4(2)3-5/h4H,3H2,1-2H3

• InChIKey:
• HLVFKOKELQSXIQ-UHFFFAOYSA-N

• 1-Bromo-2-methylpropane, also known as 1-Bromo-2-methylpropane, is a useful research compound. Its molecular formula is C4H9Br and its molecular weight is 137.02 g/mol. The purity is usually 95%.

Hexafluoroglutaryl chloride

In Stock

• CAS RN:
• 678-77-3

• Formula:
• C5Cl2F6O2

• InChI:
• InChI=1S/C5Cl2F6O2/c6-1(14)3(8,9)5(12,13)4(10,11)2(7)15

• InChIKey:
• QOLALWJWCONGMG-UHFFFAOYSA-N

• Hexafluoroglutaryl chloride is a useful research compound. Its molecular formula is C5Cl2F6O2 and its molecular weight is 276.95 g/mol. The purity is usually 95%.

(R)-Norapocodeine

Usually In Stock

• CAS RN:
• 478-77-3

• Formula:
• C17H17NO2

• InChI:
• InChI=1S/C17H17NO2/c1-20-14-6-5-11-9-13-15-10(7-8-18-13)3-2-4-12(15)16(11)17(14)19/h2-6,13,18-19H,7-9H2,1H3/t13-/m1/s1

• InChIKey:
• DCQBVSOYNWLFKD-CYBMUJFWSA-N

• (R)-Norapocodeine, also known as (R)-Norapocodeine, is a useful research compound. Its molecular formula is C17H17NO2 and its molecular weight is 267.32 g/mol. The purity is usually 95%.

2-(1-azepanylcarbonyl)-3-chloro-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 5678-77-3

• Formula:
• C18H16ClF3N4OS

• InChI:
• InChI=1S/C18H16ClF3N4OS/c19-14-15(17(27)25-7-3-1-2-4-8-25)24-26-13(18(20,21)22)10-11(23-16(14)26)12-6-5-9-28-12/h5-6,9-10H,1-4,7-8H2

• InChIKey:
• RIYNNDAOGXNYFD-UHFFFAOYSA-N

• 2-(1-azepanylcarbonyl)-3-chloro-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C18H16ClF3N4OS and its molecular weight is 428.9 g/mol. The purity is usually 95%.

2-(4-Chlorophenyl)thiazole-4-carbaldehyde

In Stock

• CAS RN:
• 21278-77-3

• Formula:
• C10H6ClNOS

• InChI:
• InChI=1S/C10H6ClNOS/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-6H

• InChIKey:
• QVEJNZQGJYCMKA-UHFFFAOYSA-N

• 2-(4-Chlorophenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H6ClNOS and its molecular weight is 223.68 g/mol. The purity is usually 95%.

2-Bromo-4-fluoro-5-nitroanisole

In Stock

• CAS RN:
• 84478-77-3

• Formula:
• C7H5BrFNO3

• InChI:
• InChI=1S/C7H5BrFNO3/c1-13-7-3-6(10(11)12)5(9)2-4(7)8/h2-3H,1H3

• InChIKey:
• SBKUWMSVXMRVFM-UHFFFAOYSA-N

• 2-Bromo-4-fluoro-5-nitroanisole is a useful research compound. Its molecular formula is C7H5BrFNO3 and its molecular weight is 250.02 g/mol. The purity is usually 95%.

(4-Propylphenyl)-hydrazine

Usually In Stock

• CAS RN:
• 92178-77-3

• Formula:
• C9H14N2

• InChI:
• InChI=1S/C9H14N2/c1-2-3-8-4-6-9(11-10)7-5-8/h4-7,11H,2-3,10H2,1H3

• InChIKey:
• GUYURPJIBGUACA-UHFFFAOYSA-N

• (4-Propylphenyl)-hydrazine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.

Beta-Fructose-1,6-Diphosphate

Usually In Stock

• CAS RN:
• 34378-77-3

• Formula:
• C6H14O12P2

• InChI:
• InChI=1S/C6H14O12P2/c7-4-3(1-16-19(10,11)12)18-6(9,5(4)8)2-17-20(13,14)15/h3-5,7-9H,1-2H2,(H2,10,11,12)(H2,13,14,15)/t3-,4-,5+,6-/m1/s1

• InChIKey:
• RNBGYGVWRKECFJ-ARQDHWQXSA-N

• Fructose 1, 6-bisphosphate, also known as SR-FDP or 6-diphosphoric acid, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. Fructose 1, 6-bisphosphate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Fructose 1, 6-bisphosphate has been primarily detected in blood. Within the cell, fructose 1, 6-bisphosphate is primarily located in the cytoplasm. Fructose 1, 6-bisphosphate participates in a number of enzymatic reactions. In particular, Fructose 1, 6-bisphosphate can be biosynthesized from fructose 6-phosphate through its interaction with the enzyme 6-phosphofructokinase, muscle type. Furthermore, Fructose 1, 6-bisphosphate can be converted into D-glyceraldehyde 3-phosphate and dihydroxyacetone phosphate;  which is catalyze...

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-77-3

• Formula:
• C18H17FN4O4S2

• InChI:
• InChI=1S/C18H17FN4O4S2/c19-14-2-1-3-15-16(14)20-18(28-15)22-21-17(24)12-4-6-13(7-5-12)29(25,26)23-8-10-27-11-9-23/h1-7H,8-11H2,(H,20,22)(H,21,24)

• InChIKey:
• BAJKNJWHRRHWBG-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C18H17FN4O4S2 and its molecular weight is 436.48. The purity is usually 95%.

4-Benzyloxy-2,3-dihydro-1H-indole

In Stock

• CAS RN:
• 885278-77-3

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-2-5-12(6-3-1)11-17-15-8-4-7-14-13(15)9-10-16-14/h1-8,16H,9-11H2

• InChIKey:
• QTWYAALXDJSCQC-UHFFFAOYSA-N

• 4-Benzyloxy-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone

In Stock

• CAS RN:
• 898778-77-3

• Formula:
• C15H17F3O

• InChI:
• InChI=1S/C15H17F3O/c16-12-8-10(9-13(17)15(12)18)6-7-14(19)11-4-2-1-3-5-11/h8-9,11H,1-7H2

• InChIKey:
• FVPZCJOPMSLDFY-UHFFFAOYSA-N

• Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H17F3O and its molecular weight is 270.29 g/mol. The purity is usually 95%.

(Z)-2-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate

In Stock

• CAS RN:
• 869078-77-3

• Formula:
• C18H16O6S

• InChI:
• InChI=1S/C18H16O6S/c1-3-22-13-8-9-14-16(11-13)23-17(18(14)19)10-12-6-4-5-7-15(12)24-25(2,20)21/h4-11H,3H2,1-2H3/b17-10-

• InChIKey:
• HSNKMHUWLDWLTK-YVLHZVERSA-N

• (Z)-2-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C18H16O6S and its molecular weight is 360.4 g/mol. The purity is usually 95%.

N-[2-(3-ethyl-5-methylphenoxy)ethyl]-2-hydroxybenzamide

In Stock

• CAS RN:
• 893778-77-3

• Formula:
• C18H21NO3

• InChI:
• InChI=1S/C18H21NO3/c1-3-14-10-13(2)11-15(12-14)22-9-8-19-18(21)16-6-4-5-7-17(16)20/h4-7,10-12,20H,3,8-9H2,1-2H3,(H,19,21)

• InChIKey:
• BPPYOUDMMQLZNK-UHFFFAOYSA-N

• N-[2-(3-ethyl-5-methylphenoxy)ethyl]-2-hydroxybenzamide is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.37. The purity is usually 95%.

Ethyl 4-(2-formylphenyl)piperazine-1-carboxylate

• CAS RN:
• 204078-77-3

• Formula:
• C14H18N2O3

• InChI:
• InChI=1S/C14H18N2O3/c1-2-19-14(18)16-9-7-15(8-10-16)13-6-4-3-5-12(13)11-17/h3-6,11H,2,7-10H2,1H3

• InChIKey:
• ZFLSWDNEJXYCGT-UHFFFAOYSA-N

• Ethyl 4-(2-formylphenyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.30 g/mol. The purity is usually 95%.

2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide

In Stock

• CAS RN:
• 306278-77-3

• Formula:
• C16H15Br2NO2

• InChI:
• InChI=1S/C16H15Br2NO2/c17-13-6-7-15(14(18)10-13)21-11-16(20)19-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,20)

• InChIKey:
• ZYSZQZICBJKKLK-UHFFFAOYSA-N

• 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C16H15Br2NO2 and its molecular weight is 413.109. The purity is usually 95%.

Unii-F7YC3C4yfs

Usually In Stock

• CAS RN:
• 291778-77-3

• Formula:
• C23H34F3N5O7

• InChI:
• InChI=1S/C23H34F3N5O7/c1-12(2)17(19(35)23(24,25)26)28-20(36)14-6-5-7-31(14)21(37)18(13(3)4)27-15(32)10-29-8-9-30(22(29)38)11-16(33)34/h12-14,17-18H,5-11H2,1-4H3,(H,27,32)(H,28,36)(H,33,34)/t14-,17-,18-/m0/s1

• InChIKey:
• DHQQXRRWRZFGDW-WBAXXEDZSA-N

• Unii-F7YC3C4yfs, also known as Unii-F7YC3C4yfs, is a useful research compound. Its molecular formula is C23H34F3N5O7 and its molecular weight is 549.5 g/mol. The purity is usually 95%.

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 1234878-77-3

• Formula:
• C17H21N3OS

• InChI:
• InChI=1S/C17H21N3OS/c21-17(12-15-4-3-11-22-15)19-13-14-6-9-20(10-7-14)16-5-1-2-8-18-16/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,19,21)

• InChIKey:
• BOZIWFMKPOCDBJ-UHFFFAOYSA-N

• N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H21N3OS and its molecular weight is 315.44. The purity is usually 95%.

(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-bromophenyl)methanone

In Stock

• CAS RN:
• 1705978-77-3

• Formula:
• C19H18BrNO3S

• InChI:
• InChI=1S/C19H18BrNO3S/c20-15-4-2-1-3-14(15)19(22)21-8-7-18(25-10-9-21)13-5-6-16-17(11-13)24-12-23-16/h1-6,11,18H,7-10,12H2

• InChIKey:
• OCHLNPQYSBLGEC-UHFFFAOYSA-N

• (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-bromophenyl)methanone is a useful research compound. Its molecular formula is C19H18BrNO3S and its molecular weight is 420.32. The purity is usually 95%.

3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide

In Stock

• CAS RN:
• 1797278-77-3

• Formula:
• C20H21N3O2

• InChI:
• InChI=1S/C20H21N3O2/c1-25-19-6-3-11-23(14-19)18-9-7-17(8-10-18)22-20(24)16-5-2-4-15(12-16)13-21/h2,4-5,7-10,12,19H,3,6,11,14H2,1H3,(H,22,24)

• InChIKey:
• PYIFGBKLEFSLKZ-UHFFFAOYSA-N

• 3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.407. The purity is usually 95%.

3-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-77-3

• Formula:
• C17H21N7O

• InChI:
• InChI=1S/C17H21N7O/c1-12-20-16-14(9-19-22(16)2)17(21-12)23-7-4-13(5-8-23)10-24-11-18-6-3-15(24)25/h3,6,9,11,13H,4-5,7-8,10H2,1-2H3

• InChIKey:
• AKFHEKOTLGYARS-UHFFFAOYSA-N

• 3-[(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C17H21N7O and its molecular weight is 339.403. The purity is usually 95%.

N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-1,2-oxazole-5-carboxamide

Usually In Stock

• CAS RN:
• 2379978-77-3

• Formula:
• C14H14N4O3

• InChI:
• InChI=1S/C14H14N4O3/c1-18(2)8-11-10-7-9(3-4-12(10)21-17-11)16-14(19)13-5-6-15-20-13/h3-7H,8H2,1-2H3,(H,16,19)

• InChIKey:
• ONCQASXVJNBFJN-UHFFFAOYSA-N

• N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C14H14N4O3 and its molecular weight is 286.291. The purity is usually 95%.